Cas no 16315-07-4 (1-methoxy-2,3-dinitrobenzene)

• Product Name: 1-methoxy-2,3-dinitrobenzene
• CAS No: 16315-07-4
• MF: C₇H₆N₂O₅
• MW: 198.13294172287
• CID: 233197
• PubChem ID: 242825
• Update Time: 2025-04-19

1-methoxy-2,3-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methoxy-2,3-dinitro-
• 1-methoxy-2,3-dinitrobenzene
• 1-Methoxy-2,3-dinitro-benzene
• 2,3-Dinitro-anisol
• 2,3-dinitro-anisole
• 2.3-Dinitro-1-methoxy-benzol
• Benzene,1-methoxy-2,3-dinitro
• MFCD09754322
• Benzene, 1-methoxy-2,3-dinitro-
• NSC-51775
• 16315-07-4
• SCHEMBL1161927
• DTXSID60287613
• NSC51775
• VS-01183
• OIGDISKECPMPBN-UHFFFAOYSA-N
• Dinitroanisol
• BB 0244870
• 2,3-dinitroanisole
• AKOS000298463
• NCGC00188259-01
• CHEMBL1869013

• Inchi： 1S/C7H6N2O5/c1-14-6-4-2-3-5(8(10)11)7(6)9(12)13/h2-4H,1H3
• InChI Key： OIGDISKECPMPBN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 198.02800
• Monoisotopic Mass: 198.02767130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.87000
• LogP: 2.55800